3-Methylhexane
3-Methylhexane
3-methylhexane is an alkane that is hexane substituted by a methyl group at position 3. It has a role as a human metabolite. It is an alkane and a volatile organic compound.
Brand Name:
Vulcanchem
CAS No.:
589-34-4
VCID:
VC0165618
InChI:
InChI=1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3
SMILES:
CCCC(C)CC
Molecular Formula:
C7H16
Molecular Weight:
100.2 g/mol
3-Methylhexane
CAS No.: 589-34-4
Reference Standards
VCID: VC0165618
Molecular Formula: C7H16
Molecular Weight: 100.2 g/mol
| CAS No. | 589-34-4 |
|---|---|
| Product Name | 3-Methylhexane |
| Molecular Formula | C7H16 |
| Molecular Weight | 100.2 g/mol |
| IUPAC Name | 3-methylhexane |
| Standard InChI | InChI=1S/C7H16/c1-4-6-7(3)5-2/h7H,4-6H2,1-3H3 |
| Standard InChIKey | VLJXXKKOSFGPHI-UHFFFAOYSA-N |
| SMILES | CCCC(C)CC |
| Canonical SMILES | CCCC(C)CC |
| Boiling Point | 91.0 °C |
| Melting Point | -119.0 °C |
| Physical Description | Liquid |
| Description | 3-methylhexane is an alkane that is hexane substituted by a methyl group at position 3. It has a role as a human metabolite. It is an alkane and a volatile organic compound. |
| Solubility | 4.94e-05 M |
| Synonyms | 3-methylhexane |
| Vapor Pressure | 61.50 mmHg |
| PubChem Compound | 11507 |
| Last Modified | Nov 11 2021 |
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